Cas no 74542-72-6 (Benzene, hexakis[(1-methylethyl)thio]-)

• Product Name: Benzene, hexakis[(1-methylethyl)thio]-
• CAS No: 74542-72-6
• MF: C₂₄H₄₂S₆
• MW: 522.980279445648
• CID: 540867
• PubChem ID: 12601754
• Update Time: 2025-04-19

Benzene, hexakis[(1-methylethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene, hexakis[(1-methylethyl)thio]-
• 1,2,3,4,5,6-hexakis(propan-2-ylsulfanyl)benzene
• Hexakis[(propan-2-yl)sulfanyl]benzene
• hexakis(isopropyl-thio)benzene
• DTXSID90504022
• 74542-72-6

• Inchi： 1S/C24H42S6/c1-13(2)25-19-20(26-14(3)4)22(28-16(7)8)24(30-18(11)12)23(29-17(9)10)21(19)27-15(5)6/h13-18H,1-12H3
• InChI Key： LHDVVAGYPQMRMI-UHFFFAOYSA-N
• SMILES： S(C(C)C)C1C(=C(C(=C(C=1SC(C)C)SC(C)C)SC(C)C)SC(C)C)SC(C)C

Computed Properties

• Exact Mass: 522.16107838g/mol
• Monoisotopic Mass: 522.16107838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 12
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.8
• Topological Polar Surface Area: 152Ų